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Compound of Interest

Compound Name: Ethylene glycol bis(succinic acid)
CAS No.: 35415-14-6
Cat. No.: B3065272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylene glycol bis(succinimidyl succinate) (EGS) is a powerful biochemical tool for
investigating protein oligomerization. As a homobifunctional, amine-reactive crosslinker, EGS
covalently links proteins that are in close proximity, effectively "freezing" protein complexes for
subsequent analysis. Its membrane permeability allows for both in vitro and in situ studies,
providing valuable insights into the quaternary structure and interaction networks of proteins
within their native cellular environment.[1] A key feature of EGS is its cleavable spacer arm,
which can be broken by hydroxylamine, facilitating the identification of crosslinked proteins and
the analysis of complex protein assemblies.[1][2] These application notes provide a
comprehensive overview of the properties of EGS and detailed protocols for its use in studying

protein oligomerization.

Chemical Properties and Mechanism of Action
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EGS contains two N-hydroxysuccinimide (NHS) esters at either end of a 16.1 A spacer arm.[2]
These NHS esters react specifically with primary amines (e.g., the side chain of lysine residues
and the N-terminus of polypeptides) at a pH range of 7.0-9.0 to form stable amide bonds.[3][4]
Due to its water-insoluble nature, EGS must first be dissolved in an organic solvent such as
dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before being added to an aqueous
reaction mixture.[1] The ethylene glycol portion of the spacer arm contains ester linkages that
can be cleaved with hydroxylamine at pH 8.5.[1]

Property Value Reference
Molecular Weight 456.36 g/mol [2]

Spacer Arm Length 16.1 A [2]
Reactive Groups N-hydroxysuccinimide (NHS) o

esters

Reactive Toward Primary amines [1]
Membrane Permeable Yes [1]

Water Soluble No [1]
Cleavable Yes, with hydroxylamine [1112]

Mechanism of EGS Crosslinking

The following diagram illustrates the two-step reaction of EGS with primary amines on two
protein subunits.
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Step 1: Reaction with First Primary Amine
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Step 2: Reaction with Second Primary Amine

Protein B-NH2 % Protein A-EGS Intermediate % NHS

\

Protein A-EGS-Protein B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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